Cas no 1034022-03-1 (Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester)

Ethyl 2-fluoro-5-hydroxybenzenepropanoate is a fluorinated aromatic ester with potential applications in pharmaceutical and fine chemical synthesis. The presence of both a fluorine substituent and a hydroxyl group on the benzene ring enhances its reactivity, making it a versatile intermediate for further functionalization. The ethyl ester moiety improves solubility in organic solvents, facilitating its use in coupling reactions or as a precursor for carboxylic acid derivatives. Its structural features may also contribute to biological activity, particularly in drug discovery contexts where fluorinated compounds are valued for their metabolic stability. This compound is suitable for research-scale applications requiring precise control over aromatic substitution patterns.
Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester structure
1034022-03-1 structure
Product Name:Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester
CAS No:1034022-03-1
MF:C11H13FO3
MW:212.217527151108
CID:4963065
Update Time:2025-11-03

Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester
    • ethyl 3-(2-fluoro-5-hydroxyphenyl)propanoate
    • Ethyl 3-(2'-fluoro-5'-hydroxyphenyl)propionate
    • Inchi: 1S/C11H13FO3/c1-2-15-11(14)6-3-8-7-9(13)4-5-10(8)12/h4-5,7,13H,2-3,6H2,1H3
    • InChI Key: NGINEMZGYSVBMU-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1CCC(=O)OCC)O

Computed Properties

  • Exact Mass: 212.08487243 g/mol
  • Monoisotopic Mass: 212.08487243 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5
  • Molecular Weight: 212.22

Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester Pricemore >>

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Additional information on Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester

Recent Advances in the Study of Benzenepropanoic Acid, 2-Fluoro-5-Hydroxy-, Ethyl Ester (CAS: 1034022-03-1)

Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester (CAS: 1034022-03-1) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The presence of both fluorine and hydroxyl groups on the benzene ring, along with the ethyl ester moiety, imparts distinct chemical and biological properties that make it a promising candidate for further study.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its physicochemical properties and biological activities. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structural integrity and purity. Additionally, computational modeling approaches have been utilized to predict its reactivity and interaction with biological targets, providing valuable insights for its potential applications in medicinal chemistry.

One of the key areas of interest is the compound's potential as a building block for the development of novel pharmaceutical agents. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting its utility in the design of enzyme inhibitors. Furthermore, its fluorinated aromatic core has been linked to enhanced metabolic stability and bioavailability, which are critical factors in drug development. These findings underscore the importance of continued research into the pharmacological potential of this compound.

In addition to its pharmaceutical applications, recent research has explored the use of Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester in the synthesis of more complex molecules. Its functional groups serve as versatile handles for further chemical modifications, enabling the creation of diverse derivatives with tailored properties. This versatility has opened new avenues for the development of specialized materials and bioactive compounds, further expanding its relevance in chemical biology.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Current methodologies often involve multi-step processes with moderate yields, necessitating the exploration of more efficient synthetic routes. Future research directions may include the development of catalytic systems or green chemistry approaches to enhance the practicality of its production. Addressing these challenges will be crucial for realizing its full potential in both academic and industrial settings.

In conclusion, Benzenepropanoic acid, 2-fluoro-5-hydroxy-, ethyl ester (CAS: 1034022-03-1) represents a compound of significant interest in the fields of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. By addressing current limitations and exploring new applications, researchers can unlock its full potential, contributing to advancements in drug discovery and chemical synthesis.

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